Cas no 1019383-36-8 (2-chloro-n-(2,5-dimethylphenyl)isonicotinamide)

• Product Name: 2-chloro-n-(2,5-dimethylphenyl)isonicotinamide
• CAS No: 1019383-36-8
• MF: C₁₄H₁₃ClN₂O
• MW: 260.718822240829
• CID: 1130933
• PubChem ID: 28376006
• Update Time: 2025-11-02

2-chloro-n-(2,5-dimethylphenyl)isonicotinamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(2,5-dimethylphenyl)isonicotinamide
• 2-chloro-N-(2,5-dimethylphenyl)pyridine-4-carboxamide
• 1019383-36-8
• starbld0014552
• AKOS000205603
• 2-chloro-n-(2,5-dimethylphenyl)isonicotinamide

• MDL： MFCD11522849
• Inchi： 1S/C14H13ClN2O/c1-9-3-4-10(2)12(7-9)17-14(18)11-5-6-16-13(15)8-11/h3-8H,1-2H3,(H,17,18)
• InChI Key： MVPLDDPGBYNAIP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(NC1C=C(C)C=CC=1C)=O

Computed Properties

• Exact Mass: 260.0716407g/mol
• Monoisotopic Mass: 260.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-chloro-n-(2,5-dimethylphenyl)isonicotinamide

Comprehensive Overview of 2-Chloro-N-(2,5-dimethylphenyl)isonicotinamide (CAS No. 1019383-36-8)

2-Chloro-N-(2,5-dimethylphenyl)isonicotinamide, with the CAS number 1019383-36-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of isonicotinamide derivatives, which are known for their versatile applications in drug discovery and material science. The presence of a chloro substituent and a dimethylphenyl moiety enhances its reactivity and potential for functionalization, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for high-purity chemical intermediates like 2-Chloro-N-(2,5-dimethylphenyl)isonicotinamide has surged, driven by advancements in precision medicine and green chemistry. Researchers are particularly interested in its role as a building block for designing novel small-molecule inhibitors and biologically active compounds. Its structural features align with the growing trend of targeted drug delivery systems, a hot topic in pharmaceutical innovation.

The compound's synthetic pathway and scalability are also critical points of discussion. With the rise of automated synthesis platforms and AI-driven molecular design, optimizing the production of CAS 1019383-36-8 has become a focal area for chemists. Questions like "How to improve the yield of 2-Chloro-N-(2,5-dimethylphenyl)isonicotinamide?" or "What are the latest applications of isonicotinamide derivatives?" frequently appear in scientific forums and search engine queries, reflecting its relevance in contemporary research.

From an industrial perspective, 2-Chloro-N-(2,5-dimethylphenyl)isonicotinamide is often explored for its potential in crop protection and sustainable agriculture. The agrochemical sector values its structural versatility, which allows for the development of eco-friendly pesticides. This aligns with global initiatives to reduce environmental impact, a key concern among regulatory bodies and consumers alike.

Quality control and analytical characterization of CAS 1019383-36-8 are equally important. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure its purity and stability. These methods address common user queries like "How to verify the authenticity of 2-Chloro-N-(2,5-dimethylphenyl)isonicotinamide?" or "What are the storage conditions for this compound?", which are critical for laboratory safety and efficiency.

In summary, 2-Chloro-N-(2,5-dimethylphenyl)isonicotinamide (CAS No. 1019383-36-8) represents a multifunctional chemical entity with broad applications in life sciences and industrial chemistry. Its integration into cutting-edge research and sustainable practices underscores its importance in modern scientific endeavors. As interest in tailored molecular solutions grows, this compound is poised to remain a key player in innovation-driven fields.